Cas no 1936696-90-0 (2-benzyl-2,6-diazabicyclo3.2.1octane)

• Product Name: 2-benzyl-2,6-diazabicyclo3.2.1octane
• CAS No: 1936696-90-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD31689891
• CID: 5221372
• PubChem ID: 131211174
• Update Time: 2025-07-18

2-benzyl-2,6-diazabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.1]octane, 2-(phenylmethyl)-
• 2-benzyl-2,6-diazabicyclo3.2.1octane

• MDL： MFCD31689891
• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)10-15-7-6-12-8-13(15)9-14-12/h1-5,12-14H,6-10H2
• InChI Key： PZFKWODVXQXDSY-UHFFFAOYSA-N
• SMILES： C12CC(NC1)CCN2CC1=CC=CC=C1

Additional information on 2-benzyl-2,6-diazabicyclo3.2.1octane

Introduction to 2-benzyl-2,6-diazabicyclo[3.2.1]octane (CAS No. 1936696-90-0)

2-benzyl-2,6-diazabicyclo[3.2.1]octane, identified by its Chemical Abstracts Service (CAS) number 1936696-90-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative features a benzyl substituent and two nitrogen atoms embedded within a rigid bicyclo[3.2.1]octane scaffold, making it a promising candidate for various biochemical applications.

The molecular framework of 2-benzyl-2,6-diazabicyclo[3.2.1]octane contributes to its distinct physicochemical properties, including high lipophilicity and moderate solubility in organic solvents. These characteristics are particularly advantageous for drug design, as they facilitate the compound's ability to cross biological membranes and interact with intracellular targets. The presence of two nitrogen atoms in the bicyclic system also suggests potential for hydrogen bonding interactions, which are critical for binding affinity in enzyme inhibition and receptor modulation.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. 2-benzyl-2,6-diazabicyclo[3.2.1]octane represents an excellent example of such a molecule, with its bicyclic core mimicking natural product scaffolds that are frequently encountered in bioactive compounds. The benzyl group further enhances its potential as a pharmacophore by providing a hydrophobic pocket that can engage with lipid-rich environments or hydrophobic pockets of proteins.

One of the most compelling aspects of 2-benzyl-2,6-diazabicyclo[3.2.1]octane is its potential role as a scaffold for developing novel therapeutic agents. Its rigid structure prevents conformational flexibility, which can be both a benefit and a drawback depending on the target interaction. However, this rigidity also ensures high specificity for binding sites, reducing off-target effects—a critical consideration in modern drug discovery.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in medicinal chemistry due to their ability to modulate biological pathways through precise interactions with enzymes and receptors. The diazabicyclo[3.2.1]octane moiety in 2-benzyl-2,6-diazabicyclo[3.2.1]octane has been particularly studied for its potential applications in central nervous system (CNS) drug development. The nitrogen atoms can form stable hydrogen bonds with polar residues in protein targets, enhancing binding affinity and selectivity.

The benzyl group attached to the bicyclic system introduces additional functionality that can be exploited for further derivatization. For instance, it can be modified through alkylation, acylation, or aromatic substitution to create analogs with tailored biological activities. This modular approach allows chemists to fine-tune the properties of 2-benzyl-2,6-diazabicyclo[3.2.1]octane for specific therapeutic applications.

From a synthetic perspective, 2-benzyl-2,6-diazabicyclo[3.2.1]octane (CAS No. 1936696-90-0) presents an intriguing challenge due to its complex cyclic structure and the need for precise stereocontrol during synthesis. Advanced methodologies such as transition-metal-catalyzed cyclizations and intramolecular reductive amination have been employed to construct this molecule efficiently. These synthetic strategies not only highlight the compound's structural complexity but also underscore the advancements in organic synthesis that enable access to such intricate scaffolds.

The pharmacological potential of 2-benzyl-2,6-diazabicyclo[3.2.1]octane has been explored in several preclinical studies aimed at identifying novel bioactive molecules with therapeutic relevance. Initial screenings have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and neurodegenerative disorders. The precise three-dimensional arrangement of functional groups within the bicyclic system is believed to contribute significantly to these observed effects.

In conclusion, 1936696-90-0 1936696-90-0 represents a structurally fascinating compound with significant promise in pharmaceutical research。 Its unique combination of lipophilicity、hydrogen bonding capability、and synthetic accessibility makes it an attractive scaffold for further exploration。 As our understanding of molecular interactions continues to evolve， compounds like benzyl、diazabicyclo、bicyclo octane are poised to play pivotal roles in the development of next-generation therapeutics。 The ongoing investigation into this class of molecules underscores their importance as building blocks for innovative drug discovery efforts。